Cas no 157165-25-8 ()

• CAS No: 157165-25-8
• MF: C₁₅H₁₂BrFO
• MW: 307.157587051392
• CID: 6647745
• PubChem ID: 18997592
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C15H12BrFO/c1-9-5-10(2)7-11(6-9)15(18)13-4-3-12(17)8-14(13)16/h3-8H,1-2H3
• InChI Key： QXZGADZRTNMULK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C1C=C(C)C=C(C)C=1)=O)F

Computed Properties

• Exact Mass: 306.00556g/mol
• Monoisotopic Mass: 306.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones